Cas no 75919-78-7 (N-(3-chlorophenyl)pyrazine-2-carboxamide)

• Product Name: N-(3-chlorophenyl)pyrazine-2-carboxamide
• CAS No: 75919-78-7
• MF: C₁₁H₈ClN₃O
• MW: 233.653720855713
• CID: 2801324
• PubChem ID: 470912
• Update Time: 2025-04-21

N-(3-chlorophenyl)pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Chlorophenyl)pyrazin-2-ylcarboxamide
• STK431956
• SMR000518585
• SR-01000393773-1
• CCG-15329
• AB00088408-01
• CHEMBL1344106
• Cambridge id 5546437
• MLS001208165
• Z28141130
• Pyrazine-2-carboxylic acid (3-chloro-phenyl)-amide
• HMS2848D07
• DTXCID20283974
• AK-968/11368822
• 75919-78-7
• SR-01000393773
• DTXSID90332882
• AKOS000665396
• N-(3-chlorophenyl)-2-pyrazinecarboxamide
• N-(3-chlorophenyl)pyrazine-2-carboxamide

• Inchi： 1S/C11H8ClN3O/c12-8-2-1-3-9(6-8)15-11(16)10-7-13-4-5-14-10/h1-7H,(H,15,16)
• InChI Key： FRSGWRCMEPZQCU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(C1C=NC=CN=1)=O

Computed Properties

• Exact Mass: 233.0355896Da
• Monoisotopic Mass: 233.0355896Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.9Ų